Cas no 55508-49-1 (1-(1-isocyanatoethyl)-4-methylbenzene)
55508-49-1 structure
Product Name:1-(1-isocyanatoethyl)-4-methylbenzene
CAS No:55508-49-1
MF:C10H11NO
MW:161.200442552567
MDL:MFCD18269822
CID:351713
PubChem ID:19770133
Update Time:2025-04-19
1-(1-isocyanatoethyl)-4-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1-isocyanatoethyl)-4-methyl-
- 1-(1-isocyanatoethyl)-4-methylbenzene
- EN300-275158
- AKOS012410828
- 55508-49-1
- SCHEMBL955933
- DTXSID10599738
-
- MDL： MFCD18269822
- Inchi： 1S/C10H11NO/c1-8-3-5-10(6-4-8)9(2)11-7-12/h3-6,9H,1-2H3
- InChI Key： AKGGDONBVUXTQP-UHFFFAOYSA-N
- SMILES： O=C=NC(C)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 161.08413
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- PSA: 29.43
1-(1-isocyanatoethyl)-4-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-275158-1g |
1-(1-isocyanatoethyl)-4-methylbenzene |
55508-49-1 | 1g |
$557.0 | 2023-09-10 | ||
| Enamine | EN300-275158-5g |
1-(1-isocyanatoethyl)-4-methylbenzene |
55508-49-1 | 5g |
$1614.0 | 2023-09-10 | ||
| Enamine | EN300-275158-10g |
1-(1-isocyanatoethyl)-4-methylbenzene |
55508-49-1 | 10g |
$2393.0 | 2023-09-10 | ||
| Enamine | EN300-275158-0.05g |
1-(1-isocyanatoethyl)-4-methylbenzene |
55508-49-1 | 0.05g |
$468.0 | 2023-09-10 | ||
| Enamine | EN300-275158-0.1g |
1-(1-isocyanatoethyl)-4-methylbenzene |
55508-49-1 | 0.1g |
$490.0 | 2023-09-10 | ||
| Enamine | EN300-275158-0.25g |
1-(1-isocyanatoethyl)-4-methylbenzene |
55508-49-1 | 0.25g |
$513.0 | 2023-09-10 | ||
| Enamine | EN300-275158-0.5g |
1-(1-isocyanatoethyl)-4-methylbenzene |
55508-49-1 | 0.5g |
$535.0 | 2023-09-10 | ||
| Enamine | EN300-275158-1.0g |
1-(1-isocyanatoethyl)-4-methylbenzene |
55508-49-1 | 1g |
$986.0 | 2023-05-26 | ||
| Enamine | EN300-275158-2.5g |
1-(1-isocyanatoethyl)-4-methylbenzene |
55508-49-1 | 2.5g |
$1089.0 | 2023-09-10 | ||
| Enamine | EN300-275158-5.0g |
1-(1-isocyanatoethyl)-4-methylbenzene |
55508-49-1 | 5g |
$2858.0 | 2023-05-26 |
1-(1-isocyanatoethyl)-4-methylbenzene Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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